Dichloromethylbenzene
Dichloromethylbenzene
Benzylidene chloride appears as a colorless oily liquid with a faint aromatic odor. Insoluble in water and denser than water. Strongly irritates skin and eyes. Used to manufacture dyes.
Dichlorotoluene appears as a colorless liquid. Not soluble in water. Sinks in water. May be irritating and narcotic in high concentrations. Used as a solvent and as an intermediate to make chemicals and dyes.
Benzal chloride is a member of benzenes.
Dichlorotoluene appears as a colorless liquid. Not soluble in water. Sinks in water. May be irritating and narcotic in high concentrations. Used as a solvent and as an intermediate to make chemicals and dyes.
Benzal chloride is a member of benzenes.
Brand Name:
Vulcanchem
CAS No.:
98-87-3
VCID:
VC21264195
InChI:
InChI=1S/C7H6Cl2/c8-7(9)6-4-2-1-3-5-6/h1-5,7H
SMILES:
C1=CC=C(C=C1)C(Cl)Cl
Molecular Formula:
C7H6Cl2
C7H6Cl2
C6H5CHCl2
C7H6Cl2
C6H5CHCl2
Molecular Weight:
161.03 g/mol
Dichloromethylbenzene
CAS No.: 98-87-3
Cat. No.: VC21264195
Molecular Formula: C7H6Cl2
C7H6Cl2
C6H5CHCl2
Molecular Weight: 161.03 g/mol
* For research use only. Not for human or veterinary use.
Specification
| Description | Benzylidene chloride appears as a colorless oily liquid with a faint aromatic odor. Insoluble in water and denser than water. Strongly irritates skin and eyes. Used to manufacture dyes. Dichlorotoluene appears as a colorless liquid. Not soluble in water. Sinks in water. May be irritating and narcotic in high concentrations. Used as a solvent and as an intermediate to make chemicals and dyes. Benzal chloride is a member of benzenes. |
|---|---|
| CAS No. | 98-87-3 |
| Molecular Formula | C7H6Cl2 C7H6Cl2 C6H5CHCl2 |
| Molecular Weight | 161.03 g/mol |
| IUPAC Name | dichloromethylbenzene |
| Standard InChI | InChI=1S/C7H6Cl2/c8-7(9)6-4-2-1-3-5-6/h1-5,7H |
| Standard InChI Key | CAHQGWAXKLQREW-UHFFFAOYSA-N |
| Impurities | Benzyl chloride, benzaldehyde, benzoic acid, and benzotrichloride are impurities. |
| SMILES | C1=CC=C(C=C1)C(Cl)Cl |
| Canonical SMILES | C1=CC=C(C=C1)C(Cl)Cl |
| Boiling Point | 401 °F at 760 mmHg (EPA, 1998) 205 °C |
| Colorform | COLORLESS OILY LIQUID |
| Flash Point | 198 °F (NTP, 1992) 93 °C 93 °C c.c. |
| Melting Point | 2.48 °F (EPA, 1998) -16.4 °C -17 °C |
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